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Compound of Interest

Compound Name: BPAM344

Cat. No.: B15618746

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BPAM344 is a potent positive allosteric modulator (PAM) of kainate receptors (KARs), a

subtype of ionotropic glutamate receptors crucial for controlling synaptic transmission in the

central nervous system.[1][2][3] Specifically, BPAM344 targets the KAR subunits GluK1b,

GluK2a, and GluK3a.[1][4] Its mechanism of action involves binding to the ligand-binding

domain (LBD) dimer interface, which stabilizes the receptor in a closed state in the absence of

an agonist and prevents desensitization upon agonist binding, thereby potentiating glutamate-

evoked currents.[2][3] This potentiation of KAR function makes BPAM344 a valuable tool for

investigating the physiological and pathophysiological roles of these receptors and for the

development of novel therapeutics for neurological and psychiatric disorders.[2][5][6]

These application notes provide detailed protocols for the preparation of BPAM344 stock

solutions for both in vitro and in vivo experimental paradigms.
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A summary of the key chemical and physical properties of BPAM344 is presented in the table

below.

Property Value Reference

Molecular Formula C10H11FN2O2S [1][4][7][8]

Molecular Weight 242.27 g/mol [1][7][8]

CAS Number 1204572-55-3 [1][4][7]

Appearance White to off-white solid [1]

Purity >98% (by HPLC) [7]

Experimental Protocols
Preparation of High-Concentration Stock Solution in
DMSO
For most in vitro applications, a high-concentration stock solution in dimethyl sulfoxide (DMSO)

is recommended.

Materials:

BPAM344 powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Weigh the desired amount of BPAM344 powder in a sterile microcentrifuge tube.
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Add the appropriate volume of DMSO to achieve the desired concentration. BPAM344 is

soluble in DMSO up to 250 mg/mL (1031.91 mM).[1]

Vortex the solution thoroughly to facilitate dissolution.

If precipitation is observed, use an ultrasonic bath to aid dissolution.[1] Note that hygroscopic

DMSO can significantly impact solubility; therefore, using newly opened DMSO is crucial.[1]

Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles.

Preparation of Aqueous Working Solutions for In Vivo
Studies
Direct dilution of the DMSO stock solution into aqueous buffers may cause precipitation of

BPAM344. Therefore, the use of co-solvents is necessary for preparing working solutions for in

vivo experiments. Below are three validated protocols.

Materials:

BPAM344 high-concentration stock solution in DMSO (e.g., 20.8 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

20% (w/v) Sulfobutylether-β-cyclodextrin (SBE-β-CD) in Saline

Corn Oil

Sterile tubes

Vortex mixer

Protocol 1: PEG300, Tween-80, and Saline Formulation[1]
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This protocol yields a clear solution with a BPAM344 concentration of at least 2.08 mg/mL.

Start with a 20.8 mg/mL stock solution of BPAM344 in DMSO.

In a sterile tube, add 100 µL of the BPAM344 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of Saline to bring the total volume to 1 mL. Mix thoroughly.

The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

Protocol 2: SBE-β-CD in Saline Formulation[1]

This protocol also yields a clear solution with a BPAM344 concentration of at least 2.08 mg/mL.

Start with a 20.8 mg/mL stock solution of BPAM344 in DMSO.

In a sterile tube, add 100 µL of the BPAM344 DMSO stock solution.

Add 900 µL of 20% SBE-β-CD in Saline.

Mix thoroughly by vortexing until a clear solution is obtained.

The final solvent composition will be 10% DMSO and 90% (20% SBE-β-CD in Saline).

Protocol 3: Corn Oil Formulation[1]

This protocol provides a solution with a BPAM344 concentration of at least 2.08 mg/mL for

administration in a lipid-based vehicle.

Start with a 20.8 mg/mL stock solution of BPAM344 in DMSO.

In a sterile tube, add 100 µL of the BPAM344 DMSO stock solution.

Add 900 µL of Corn Oil.
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Mix thoroughly by vortexing until a clear solution is formed.

The final solvent composition will be 10% DMSO and 90% Corn Oil.

Note: For in vivo experiments, it is recommended to prepare fresh working solutions daily.[1] If

precipitation or phase separation occurs during preparation, gentle heating and/or sonication

can be used to aid dissolution.[1]

Storage and Stability
Proper storage of BPAM344 stock solutions is critical to maintain their stability and efficacy.

Solution Type
Storage
Temperature

Storage
Duration

Special
Conditions

Reference

Solid Powder 4°C Short term Protect from light [1]

Solid Powder -20°C

Long term

(months to

years)

Desiccated [7][8]

DMSO Stock

Solution
-80°C Up to 6 months Protect from light [1]

DMSO Stock

Solution
-20°C Up to 1 month Protect from light [1]

Mechanism of Action and Receptor Potentiation
BPAM344 positively modulates KARs by potentiating glutamate-evoked currents and markedly

decreasing desensitization kinetics.[1][8][9] The table below summarizes the potentiation

effects of BPAM344 on various KAR subunits.
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Receptor Subunit

Potentiation of
Peak Current
Amplitude (at 100
µM BPAM344)

EC50 Reference

GluK1b 5-fold Not specified [1][9]

GluK2a
15-fold (21-fold at 200

µM)
79 µM [1][8][9]

GluK3a 59-fold Not specified [1][9]

GluA1i (AMPA) 5-fold Not specified [1]

Visualizations
Experimental Workflow for In Vivo Solution Preparation
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High-Concentration Stock Preparation

Working Solution Preparation (Select one protocol)

Protocol 1 Protocol 2 Protocol 3

BPAM344 Powder

Vortex / Sonicate

DMSO

BPAM344 in DMSO
(e.g., 20.8 mg/mL)

Mix with PEG300 Mix with 20% SBE-β-CD
in Saline Mix with Corn Oil

Add Tween-80 & Mix

Add Saline & Mix

Final Solution:
10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

Final Solution:
10% DMSO, 90% (20%

SBE-β-CD in Saline)

Final Solution:
10% DMSO, 90% Corn Oil

Click to download full resolution via product page

Caption: Workflow for preparing BPAM344 solutions.
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Signaling Pathway: BPAM344 Mechanism of Action

Kainate Receptor (KAR)

Receptor States
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Dimer Interface

Ion Channel Pore

Gating
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(No Ion Influx)
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Glutamate Binding Deactivation

Rapid Desensitization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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